methyl 3-({[(2,3-dichlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[(2,3-dichlorophenyl)carbamoylamino]thiophene-2-carboxylate
• InChI: InChI=1S/C13H10Cl2N2O3S/c1-20-12(18)11-9(5-6-21-11)17-13(19)16-8-4-2-3-7(14)10(8)15/h2-6H,1H3,(H2,16,17,19)
• InChI Key: CQJVDUKQLDUZID-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C13H10Cl2N2O3S
• Molecular Weight: 345.2 g/mol

Description

Methyl 3-({[(2,3-dichlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate, also known as DCT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DCT is a synthetic compound that is derived from thiophene and dichlorophenylamine. It is a white crystalline powder that is soluble in organic solvents and has a melting point of 190-192°C.

Mechanism of Action

The mechanism of action of methyl 3-({[(2,3-dichlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate involves the inhibition of the nuclear factor-kappa B (NF-κB) pathway, which is a key signaling pathway involved in the regulation of inflammation and immune responses. This compound inhibits the phosphorylation and degradation of inhibitor of kappa B (IκBα), which in turn prevents the translocation of NF-κB to the nucleus and subsequent activation of pro-inflammatory genes.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent anti-inflammatory and analgesic activities in various animal models of inflammation and pain. Studies have shown that this compound reduces the levels of pro-inflammatory cytokines such as IL-1β and TNF-α in inflamed tissues and inhibits the activation of inflammatory cells such as macrophages and neutrophils. This compound has also been found to reduce the levels of reactive oxygen species (ROS) and nitric oxide (NO) in inflamed tissues, which are known to contribute to tissue damage and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of methyl 3-({[(2,3-dichlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate is its potent anti-inflammatory and analgesic activities, which make it a promising candidate for the development of novel anti-inflammatory and analgesic drugs. However, one of the limitations of this compound is its low solubility in water, which can limit its use in certain applications.

Future Directions

There are several future directions for the research on methyl 3-({[(2,3-dichlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate. One of the major areas of research is the development of novel drug delivery systems for this compound, which can improve its solubility and bioavailability. Another area of research is the investigation of the potential applications of this compound in the treatment of other diseases such as cancer and autoimmune disorders. Additionally, the elucidation of the molecular mechanisms underlying the anti-inflammatory and analgesic activities of this compound can provide insights into the development of novel therapeutic strategies for the treatment of inflammatory and pain-related disorders.

Synthesis Methods

The synthesis of methyl 3-({[(2,3-dichlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate involves the reaction of 2,3-dichlorophenylamine with thiophene-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

Methyl 3-({[(2,3-dichlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is in the field of medicinal chemistry, where this compound has been found to exhibit potent anti-inflammatory and analgesic activities. Studies have shown that this compound inhibits the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.